Cas no 1806951-63-2 (2-Cyano-6-(difluoromethyl)-3-iodopyridine-4-carbonyl chloride)

• Product Name: 2-Cyano-6-(difluoromethyl)-3-iodopyridine-4-carbonyl chloride
• CAS No: 1806951-63-2
• MF: C₈H₂ClF₂IN₂O
• MW: 342.468559741974
• CID: 4876396
• Update Time: 2025-05-24

2-Cyano-6-(difluoromethyl)-3-iodopyridine-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-Cyano-6-(difluoromethyl)-3-iodopyridine-4-carbonyl chloride

• Inchi： 1S/C8H2ClF2IN2O/c9-7(15)3-1-4(8(10)11)14-5(2-13)6(3)12/h1,8H
• InChI Key： BXOKUYOQYIMLSJ-UHFFFAOYSA-N
• SMILES： IC1=C(C#N)N=C(C(F)F)C=C1C(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 306
• XLogP3: 2.7
• Topological Polar Surface Area: 53.8

Additional information on 2-Cyano-6-(difluoromethyl)-3-iodopyridine-4-carbonyl chloride

2-Cyano-6-(difluoromethyl)-3-iodopyridine-4-carbonyl chloride: A Comprehensive Overview

The compound 2-Cyano-6-(difluoromethyl)-3-iodopyridine-4-carbonyl chloride (CAS No. 1806951-63-2) is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of pyridine derivatives, which are widely studied for their unique electronic properties and reactivity. The structure of this molecule is characterized by a pyridine ring substituted with a cyano group at position 2, a difluoromethyl group at position 6, an iodine atom at position 3, and a carbonyl chloride group at position 4. These substituents collectively influence the molecule's chemical behavior, making it a valuable compound in modern organic synthesis.

Recent advancements in synthetic chemistry have highlighted the importance of pyridine derivatives in the development of novel pharmaceutical agents. The presence of the cyano group and difluoromethyl group in this compound introduces electron-withdrawing effects, which can enhance the reactivity of the pyridine ring. This makes it an attractive candidate for use in Suzuki-Miyaura coupling reactions, where the iodine substituent can act as a leaving group, facilitating cross-coupling with boronic acids or esters. Such reactions are pivotal in the construction of complex molecular architectures, particularly in drug discovery.

The carbonyl chloride group at position 4 further enhances the versatility of this compound. This functional group is highly reactive and can participate in nucleophilic acyl substitution reactions, enabling the formation of amides or esters under appropriate conditions. These transformations are critical in organic synthesis, as they allow for the introduction of diverse functional groups into the molecule, thereby expanding its potential applications.

Recent studies have explored the use of 2-Cyano-6-(difluoromethyl)-3-iodopyridine-4-carbonyl chloride in the synthesis of bioactive molecules. For instance, researchers have employed this compound as a key intermediate in the construction of heterocyclic frameworks with potential anti-cancer activity. The combination of electron-withdrawing groups and reactive functional groups makes this compound an ideal building block for designing molecules with tailored pharmacokinetic properties.

In addition to its role in drug discovery, this compound has also found applications in materials science. The pyridine ring's ability to coordinate with metal ions makes it a promising candidate for use in metal-organic frameworks (MOFs) and coordination polymers. Recent research has demonstrated that incorporating such functionalized pyridine derivatives into MOFs can enhance their stability and selectivity for gas adsorption applications.

The synthesis of 2-Cyano-6-(difluoromethyl)-3-iodopyridine-4-carbonyl chloride involves a multi-step process that typically begins with the preparation of the corresponding pyridine derivative. Key steps include Friedel-Crafts alkylation to introduce substituents onto the pyridine ring, followed by selective iodination and chlorination to install the reactive functional groups. Optimization of reaction conditions is crucial to ensure high yields and purity of the final product.

From an environmental perspective, understanding the fate and transport of such compounds is essential for ensuring sustainable chemical practices. Recent studies have investigated the biodegradation pathways of similar pyridine derivatives under aerobic and anaerobic conditions. These findings provide valuable insights into minimizing environmental impacts during large-scale production and use.

In conclusion, 2-Cyano-6-(difluoromethyl)-3-iodopyridine-4-carbonyl chloride (CAS No. 1806951-63-2) stands out as a versatile and valuable compound with wide-ranging applications across multiple disciplines. Its unique combination of functional groups makes it an indispensable tool in modern organic synthesis, drug discovery, and materials science. As research continues to uncover new possibilities for this compound, its role in advancing chemical innovation is likely to grow even further.